N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide
• InChI: InChI=1S/C10H14N4O/c11-14-9-4-3-8(6-12-9)10(15)13-5-7-1-2-7/h3-4,6-7H,1-2,5,11H2,(H,12,14)(H,13,15)
• InChI Key: UIPFGYFTPGVCCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=CN=C(C=C2)NN
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide, also known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical studies. It is a small molecule that targets the mitochondrial tricarboxylic acid (TCA) cycle, which is essential for cancer cell metabolism. CPI-613 has been shown to induce cancer cell death and inhibit tumor growth in various cancer types, including pancreatic, lung, and leukemia.

Scientific Research Applications

Synthesis and Biological Screening

Cyanopyridine derivatives, including N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide, have been synthesized and explored for their biological and therapeutic activities. These derivatives exhibit applications in pharmaceuticals and agriculture. Their antimicrobial activities have been a particular focus of research (Akbari, 2018).

Larvicidal Properties

Research has also been conducted on carboxamide derivatives related to cis-permethrin, investigating their efficacy as larvicides against mosquito larvae. These studies provide insights into the potential of such compounds, including N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide, for controlling mosquito-borne diseases (Taylor, Hall & Vedres, 1998).

Catalytic Applications

The Rhodium(III)-catalyzed C-H acylmethylation of carboxamides like N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide has been developed, showcasing the compound's application in catalytic processes. This protocol has a broad range of substrate applications and exhibits excellent functional group tolerance (Yu et al., 2019).

Non-linear Optical (NLO) and Molecular Docking Studies

The compound has been a subject of computational chemistry methods, with a focus on its Non-Linear Optical (NLO) properties and molecular docking analyses. This research has implications for its potential applications in materials science and drug development (Jayarajan et al., 2019).

Anticancer Activity

A study on the synthesis and crystal structure of similar carboxamide compounds has indicated significant inhibitory activity against cancer cell lines. This suggests the potential of N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide in anticancer research (Lu et al., 2021).

Polymorphism and Stability Studies

Investigations into the polymorphic forms of similar compounds have been conducted, focusing on their potential biological activity and stability. This research is essential for understanding the physical and chemical properties of N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide (Shishkina et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

The exact mode of action of N-(cyclopropylmethyl)-6-hydrazinylpyridine-3-carboxamide is not well-documented. It’s likely that the compound interacts with its targets, leading to changes in cellular processes. The cyclopropyl group in the compound might play a crucial role in these interactions .

Biochemical Pathways

Cyclopropane-containing compounds are known to be involved in various biochemical pathways . The compound might influence these pathways, leading to downstream effects on cellular functions.

Pharmacokinetics

The pharmacokinetic properties of a drug can greatly impact its bioavailability and efficacy .

Result of Action

The compound’s interaction with its targets likely leads to changes in cellular processes, potentially influencing the function of cells and tissues .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with targets . .